ethyl 4-({[(2Z)-2-[(2-fluorophenyl)imino]-3-(4-methoxybenzyl)-4-oxo-1,3-thiazinan-6-yl]carbonyl}amino)benzoate

• Molecular Formula: C28H26FN3O5S
• Molecular Weight: 535.6 g/mol
• IUPAC Name: ethyl 4-[[2-(2-fluorophenyl)imino-3-[(4-methoxyphenyl)methyl]-4-oxo-1,3-thiazinane-6-carbonyl]amino]benzoate
• InChI: InChI=1S/C28H26FN3O5S/c1-3-37-27(35)19-10-12-20(13-11-19)30-26(34)24-16-25(33)32(17-18-8-14-21(36-2)15-9-18)28(38-24)31-23-7-5-4-6-22(23)29/h4-15,24H,3,16-17H2,1-2H3,(H,30,34)
• InChI Key: GVRXIVOXIDOSLN-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC=C(C=C1)NC(=O)C2CC(=O)N(C(=NC3=CC=CC=C3F)S2)CC4=CC=C(C=C4)OC

Description

Ethyl 4-({[(2Z)-2-[(2-fluorophenyl)imino]-3-(4-methoxybenzyl)-4-oxo-1,3-thiazinan-6-yl]carbonyl}amino)benzoate is a complex organic compound with a molecular formula of C28H26FN3O5S . This compound is characterized by its unique structure, which includes a thiazinan ring, a fluorophenyl group, and a methoxybenzyl group. It is of interest in various fields of scientific research due to its potential biological and chemical properties.

Chemical Reactions Analysis

Ethyl 4-({[(2Z)-2-[(2-fluorophenyl)imino]-3-(4-methoxybenzyl)-4-oxo-1,3-thiazinan-6-yl]carbonyl}amino)benzoate can undergo several types of chemical reactions, including:

Oxidation: This reaction may involve the use of oxidizing agents to introduce oxygen-containing functional groups.

Reduction: Reducing agents can be used to remove oxygen or introduce hydrogen atoms.

Substitution: Nucleophilic or electrophilic substitution reactions can occur at various positions on the molecule, particularly at the benzylic and aromatic positions.

Cyclization: The formation of additional ring structures through intramolecular reactions.

Common reagents and conditions used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and catalysts like palladium on carbon. Major products formed from these reactions depend on the specific conditions and reagents used.

Scientific Research Applications

Chemistry: It can be used as a building block for the synthesis of more complex molecules and as a reagent in organic synthesis.

Biology: Its unique structure may allow it to interact with biological molecules, making it a candidate for studies on enzyme inhibition or receptor binding.

Medicine: The compound’s potential biological activity could be explored for the development of new pharmaceuticals.

Industry: It may find applications in the development of new materials or as a catalyst in industrial processes.

Mechanism of Action

The mechanism by which ethyl 4-({[(2Z)-2-[(2-fluorophenyl)imino]-3-(4-methoxybenzyl)-4-oxo-1,3-thiazinan-6-yl]carbonyl}amino)benzoate exerts its effects is not well-documented. its structure suggests that it may interact with specific molecular targets, such as enzymes or receptors, through hydrogen bonding, hydrophobic interactions, or covalent bonding. The pathways involved would depend on the specific biological or chemical context in which the compound is used.

Comparison with Similar Compounds

Ethyl 4-({[(2Z)-2-[(2-fluorophenyl)imino]-3-(4-methoxybenzyl)-4-oxo-1,3-thiazinan-6-yl]carbonyl}amino)benzoate can be compared with other similar compounds, such as:

4-Hydroxy-2-quinolones: These compounds share some structural similarities and are known for their pharmaceutical and biological activities.

Quinolinyl-pyrazoles: These compounds also exhibit interesting pharmacological properties and are used in drug development.

The uniqueness of this compound lies in its specific combination of functional groups and its potential for diverse chemical and biological applications.